Cas no 1443312-34-2 (cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid)
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid
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- MDL: MFCD23380165
- Inchi: 1S/C15H14F4O3/c16-10-6-8(5-9(7-10)15(17,18)19)13(20)11-3-1-2-4-12(11)14(21)22/h5-7,11-12H,1-4H2,(H,21,22)/t11-,12+/m0/s1
- InChI Key: VDARRLUYYMKFNR-NWDGAFQWSA-N
- SMILES: [C@@H]1(C(O)=O)CCCC[C@@H]1C(=O)C1=CC(C(F)(F)F)=CC(F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430112-1 g |
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; . |
1443312-34-2 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB430112-5 g |
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; . |
1443312-34-2 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB430112-1g |
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; . |
1443312-34-2 | 1g |
€1555.10 | 2025-04-21 | ||
| abcr | AB430112-5g |
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid; . |
1443312-34-2 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A179990-1g |
cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid |
1443312-34-2 | 97% | 1g |
$441.0 | 2024-08-03 | |
| Crysdot LLC | CD12142843-1g |
cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid |
1443312-34-2 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12142843-5g |
cis-2-(3-Fluoro-5-(trifluoromethyl)benzoyl)cyclohexanecarboxylic acid |
1443312-34-2 | 97% | 5g |
$1177 | 2024-07-23 |
cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid
Research Brief on cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid (CAS: 1443312-34-2)
In recent years, the compound cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid (CAS: 1443312-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated benzoyl and cyclohexane carboxylic acid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following brief synthesizes the latest findings and developments related to this compound, providing insights into its mechanism of action, pharmacological properties, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid, aiming to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the binding interactions of this compound with key biological targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These efforts have led to the identification of derivatives with improved efficacy and reduced off-target effects, paving the way for further preclinical evaluation.
Pharmacological evaluations have demonstrated that cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound effectively inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), while also reducing oxidative stress markers. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Moreover, the compound's unique chemical structure has prompted investigations into its role as a modulator of metabolic enzymes. Recent research has highlighted its ability to selectively inhibit certain cytochrome P450 (CYP) isoforms, which could have implications for drug-drug interactions and personalized medicine. However, further studies are needed to fully understand the pharmacokinetic and pharmacodynamic profiles of this compound, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.
In conclusion, cis-2-[3-Fluoro-5-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid represents a promising candidate for therapeutic development, with its multifaceted pharmacological activities and potential for structural optimization. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and clinical applicability, ultimately contributing to the advancement of novel treatments for inflammatory and metabolic disorders.
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